Cas no 4975-21-7 (dimethyl-1,2,5-oxadiazole)

• Product Name: dimethyl-1,2,5-oxadiazole
• CAS No: 4975-21-7
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD00020815
• CID: 330563
• PubChem ID: 138397
• Update Time: 2025-04-19

dimethyl-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole,3,4-dimethyl-
• 3,4-DIMETHYL-1,2,5-OXADIAZOLE
• 3,4-Dimethylfurazan
• Dimethylfurazan
• Furazan, 3,4-dimethyl-
• Furazan, dimethyl-
• dimethyl-1,2,5-oxadiazole
• Furazan,4-dimethyl-
• 3,2,5-oxadiazole
• NSC4734
• ARONIS24063
• JKJSZGJVBAWEFB-UHFFFAOYSA-N
• 3,4-dimethyl-[1,2,5]oxadiazole
• 4289AE
• NSC100146
• SY130728
• ST45053263
• 3,4-dimethyl-furazan
• DTXSID00198012
• 7EMR4VSW8T
• EN300-16487
• 1,2,5-Oxadiazole, 3,4-dimethyl-
• AKOS001360328
• AS-56633
• NSC-4734
• AC1718
• A827838
• NSC-100146
• TL 456
• 4975-21-7
• NSC 4734
• NSC 100146
• NIOSH/LU6849200
• CS-0080452
• LU68492000
• MFCD00020815
• FT-0659446
• DB-021944

• MDL： MFCD00020815
• Inchi： 1S/C4H6N2O/c1-3-4(2)6-7-5-3/h1-2H3
• InChI Key： JKJSZGJVBAWEFB-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(C)=N1

Computed Properties

• Exact Mass: 98.04808
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.0528
• Melting Point: -7°C
• Boiling Point: 183.6°C (rough estimate)
• Flash Point: 35.5±22.1 °C
• Refractive Index: 1.4327 (estimate)
• PSA: 38.92
• Vapor Pressure: 10.7±0.2 mmHg at 25°C

dimethyl-1,2,5-oxadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans